Cas no 1784426-76-1 (3-Chlorobenzo[d]isoxazole-5-carboxylic acid)

• Product Name: 3-Chlorobenzo[d]isoxazole-5-carboxylic acid
• CAS No: 1784426-76-1
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• CID: 6939384
• Update Time: 2025-05-12

3-Chlorobenzo[d]isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carboxylic acid, 3-chloro-
• 3-Chlorobenzo[d]isoxazole-5-carboxylic acid

• Inchi： 1S/C8H4ClNO3/c9-7-5-3-4(8(11)12)1-2-6(5)13-10-7/h1-3H,(H,11,12)
• InChI Key： CEFKSTQEDXSVQY-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(C(O)=O)C=C2)C(Cl)=N1

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• Boiling Point: 411.9±25.0 °C(Predicted)
• pka: 3.49±0.30(Predicted)